Cas no 1358911-45-1 (2-(4-methoxyphenyl)-4-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydroisoquinolin-1-one)

• Product Name: 2-(4-methoxyphenyl)-4-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydroisoquinolin-1-one
• CAS No: 1358911-45-1
• MF: C₂₅H₁₉N₃O₃
• MW: 409.436665773392
• CID: 5400102
• Update Time: 2025-07-23

2-(4-methoxyphenyl)-4-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydroisoquinolin-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(4-methoxyphenyl)-4-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]isoquinolin-1-one
• 2-(4-methoxyphenyl)-4-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydroisoquinolin-1-one

• Inchi： 1S/C25H19N3O3/c1-16-6-5-7-17(14-16)23-26-24(31-27-23)22-15-28(18-10-12-19(30-2)13-11-18)25(29)21-9-4-3-8-20(21)22/h3-15H,1-2H3
• InChI Key： CRQBKCCNACVMAD-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC=C2)C(C2ON=C(C3=CC=CC(C)=C3)N=2)=CN1C1=CC=C(OC)C=C1

Additional information on 2-(4-methoxyphenyl)-4-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydroisoquinolin-1-one

Comprehensive Analysis of 2-(4-methoxyphenyl)-4-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydroisoquinolin-1-one (CAS No. 1358911-45-1)

The compound 2-(4-methoxyphenyl)-4-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydroisoquinolin-1-one (CAS No. 1358911-45-1) has garnered significant attention in recent years due to its unique structural features and potential applications in medicinal chemistry. This heterocyclic molecule combines an isoquinolin-1-one core with a 1,2,4-oxadiazole moiety, making it a subject of interest for researchers exploring novel bioactive compounds. Its molecular architecture suggests possible interactions with biological targets, particularly in the realm of enzyme inhibition and receptor modulation.

Recent trends in pharmaceutical research highlight a growing demand for small-molecule inhibitors and heterocyclic scaffolds, which aligns perfectly with the structural attributes of this compound. The presence of both methoxyphenyl and methylphenyl groups in its structure enhances its lipophilicity, a critical factor for drug bioavailability. Researchers investigating kinase inhibitors or GPCR modulators often search for molecules like this due to their potential to mimic natural ligands or disrupt protein-protein interactions.

From a synthetic chemistry perspective, the 1,2,4-oxadiazole ring in this compound is particularly noteworthy. This five-membered heterocycle is known for its metabolic stability and hydrogen-bonding capabilities, making it a valuable pharmacophore in drug design. The integration of this moiety with the dihydroisoquinolinone framework could offer synergistic effects, such as improved binding affinity or selectivity against specific biological targets. Such characteristics are frequently searched by chemists exploring structure-activity relationships (SAR) or fragment-based drug discovery.

The compound's potential applications extend beyond therapeutics. Materials scientists have shown interest in similar structures for developing organic semiconductors or fluorescent probes, given the conjugated systems present in its architecture. The methoxy and methyl substituents could further tune its electronic properties, making it relevant for optoelectronic applications. This dual applicability in both life sciences and materials science makes it a compelling subject for interdisciplinary research.

Quality control and analytical characterization of CAS No. 1358911-45-1 require advanced techniques such as HPLC-MS and NMR spectroscopy. The compound's purity is crucial for reliable research outcomes, especially in biological assays where impurities might lead to false positives. Researchers often search for synthetic protocols and analytical methods to ensure reproducibility, highlighting the need for detailed documentation of its preparation and characterization.

In the context of intellectual property, derivatives of this scaffold may have patent implications. The combination of oxadiazole and isoquinolinone rings represents a valuable chemical space for drug discovery programs. Pharmaceutical companies actively monitor such structures for potential lead optimization opportunities, particularly in therapeutic areas like oncology or inflammation where heterocyclic compounds have shown promise.

Environmental and safety considerations for this compound follow standard laboratory protocols. While not classified as hazardous, proper handling of organic compounds is always recommended. The scientific community's increasing focus on green chemistry principles has led to searches for eco-friendly synthesis routes for such molecules, balancing research needs with sustainability goals.

Future research directions for 2-(4-methoxyphenyl)-4-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydroisoquinolin-1-one might explore its crystallographic properties to better understand its solid-state behavior, or investigate its computational chemistry profile through molecular docking studies. The integration of AI-driven drug discovery tools could accelerate the exploration of its potential applications, addressing current challenges in hit-to-lead transitions.